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Compound of Interest

Compound Name: 8-Oxotetradecanoic acid

CAS No.: 39747-88-1

Cat. No.: B150441

Get Quote

Executive Summary
While Myristic Acid (C14:0) is a canonical saturated fatty acid critical for protein N-

myristoylation and energy metabolism, 8-Oxotetradecanoic Acid (8-Oxo-14:0) is a specific

oxidized derivative (ketone at position C8).[1] In cellular assays, these two molecules exhibit

distinct physicochemical behaviors and biological activities. Myristic acid acts as a lipophilic

anchor and signaling agonist (e.g., TLR4), whereas 8-oxotetradecanoic acid functions

primarily as a metabolic intermediate (derived from ricinoleic acid or myriocin degradation) and

a process-related impurity in pharmaceutical synthesis (e.g., Atorvastatin).

This guide details the structural divergences, expected cellular impacts, and specific protocols

for evaluating these lipids side-by-side.[1]

Chemical & Physical Characterization[2][3][4][5][6]
[7][8]
The introduction of a ketone group at the C8 position significantly alters the hydrophobicity and

packing density of the fatty acid chain, affecting how it interacts with albumin carriers and
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membrane bilayers.

Feature Myristic Acid (Standard)
8-Oxotetradecanoic Acid
(Variant)

IUPAC Name Tetradecanoic acid 8-Oxotetradecanoic acid

CAS Number 544-63-8 39747-88-1

Formula C₁₄H₂₈O₂ C₁₄H₂₆O₃

Molecular Weight 228.37 g/mol 242.35 g/mol

Structure Linear, hydrophobic chain
Linear chain with mid-chain

ketone kink

LogP (Hydrophobicity) ~6.1 (Highly Lipophilic) ~3.9 (Reduced Lipophilicity)

Solubility (Water) Insoluble (<0.1 mg/L)
Slightly higher; requires carrier

(BSA)

Biological Origin
De novo synthesis, dietary fat

(dairy, coconut)

Metabolite of Ricinoleic acid;

Myriocin degradation

Primary Function
Protein N-myristoylation, Beta-

oxidation fuel

Metabolic intermediate;

Oxidative stress marker

Biological Mechanisms & Assay Implications[8][9]
[10]
A. N-Myristoylation vs. Inhibition
Myristic Acid: The enzyme N-myristoyltransferase (NMT) exhibits high specificity for the C14

chain length.[1] Myristic acid binds into a deep hydrophobic pocket, allowing the transfer of the

myristoyl group to the N-terminal glycine of target proteins (e.g., Src, Gag, G-alpha subunits).

This anchors proteins to the plasma membrane.

8-Oxotetradecanoic Acid: The C8 ketone introduces a polar "bump" in the middle of the

aliphatic chain.
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Hypothesis: This modification likely disrupts binding within the hydrophobic NMT pocket,

making 8-oxo-14:0 a poor substrate or a potential competitive inhibitor.[1]

Assay Readout: In a click-chemistry myristoylation assay (using Alkynyl-myristate), excess 8-

oxo-14:0 would likely fail to compete effectively compared to unlabeled myristic acid, or

weakly inhibit the reaction depending on concentration.[1]

B. Mitochondrial Beta-Oxidation
Myristic Acid: Rapidly converted to Myristoyl-CoA and transported into mitochondria via the

carnitine shuttle for beta-oxidation, yielding Acetyl-CoA.[1]

8-Oxotetradecanoic Acid: Beta-oxidation proceeds by removing 2-carbon units.[1]

C14 (8-oxo)

C12 (6-oxo)

C10 (4-oxo)

C8 (2-oxo).

The presence of the ketone requires specific reductase enzymes to resolve the oxidized

position before normal oxidation can proceed.

Assay Impact: In a Seahorse metabolic flux assay, 8-oxo-14:0 may show slower respiration

rates (OCR) compared to myristic acid due to the rate-limiting step of handling the ketone

group.[1]

C. Toxicity & Oxidative Stress
Oxidized lipids often act as Damage-Associated Molecular Patterns (DAMPs).[1] While myristic

acid can induce inflammation via TLR4 (at high concentrations), 8-oxotetradecanoic acid
represents a pre-oxidized lipid species that may trigger distinct stress responses or

peroxisomal activity.

Visualizing the Metabolic Divergence
The following diagram illustrates the origin and divergent pathways of these two lipids.
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Caption: Divergent biological fates of Myristic Acid (Green) vs. 8-Oxotetradecanoic Acid
(Red).

Experimental Protocols
Protocol A: Preparation of BSA-Conjugated Lipids
(Universal)
Both lipids are hydrophobic and cytotoxic if added directly as free acids.[1] They must be

conjugated to Fatty Acid-Free BSA (Bovine Serum Albumin) for cellular delivery.[1]

Reagents:

Fatty Acid (Myristic or 8-Oxo-14:0)[1]

Fatty Acid-Free BSA (Lyophilized powder)[1]

150 mM NaCl solution

Water bath at 55°C (Myristic MP: 54°C; 8-Oxo MP: ~50-55°C)

Procedure:

Stock Solution: Dissolve the fatty acid in Ethanol (EtOH) to a concentration of 100 mM.
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BSA Solution: Prepare a 10% (w/v) BSA solution in 150 mM NaCl. Filter sterilize (0.22 µm).

Conjugation:

Warm the BSA solution to 37°C.

Warm the 150 mM NaCl to 55°C.

Add the ethanolic fatty acid dropwise to the warm NaCl while vortexing (Final FA conc: 2-5

mM).

Immediately mix this lipid solution 1:1 with the warm BSA solution.

Stir at 37°C for 1 hour to allow binding.

Final Molar Ratio: Target a FA:BSA ratio of 2:1 to 4:1.

Storage: Aliquot and freeze at -20°C. Avoid repeated freeze-thaw cycles.

Protocol B: Comparative Cytotoxicity Assay
Determine if the oxidized variant induces higher cell death than the native lipid.

Cell Seeding: Seed HepG2 or HEK293 cells (5,000 cells/well) in a 96-well plate. Incubate

24h.

Treatment: Treat cells with BSA-conjugated Myristic Acid vs. 8-Oxotetradecanoic Acid at

increasing concentrations (0, 50, 100, 250, 500 µM).

Control: BSA-vehicle only.[1]

Incubation: 24 hours at 37°C.

Readout: Add 10 µL CCK-8 or PrestoBlue reagent.[1] Incubate 1-2 hours.

Analysis: Measure absorbance (450 nm) or fluorescence. Calculate IC50.

Expected Result: Myristic acid is generally non-toxic up to ~200-300 µM. 8-Oxo-14:0 may

exhibit toxicity at lower concentrations due to oxidative stress signaling.[1]
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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